Cas no 1805068-14-7 (4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde
• CAS No: 1805068-14-7
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4889623
• Update Time: 2025-08-05

4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-7(9)5-4(11(14)15)1-10-3(2-12)6(5)13/h1-2,7,13H
• InChI Key： FKNLMSCMLSBBCP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=O)=NC=C1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde

4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde (CAS No. 1805068-14-7) is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile chemical properties and biological activities. The presence of a difluoromethyl group, a hydroxyl group, and a nitro group in its structure contributes to its distinct reactivity and functionality.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-cancer agents. The nitro group in this compound is known to enhance the bioavailability and stability of molecules, making it a promising candidate for pharmacological applications. Additionally, the hydroxyl group introduces hydrophilic properties, which can improve the solubility of the compound in aqueous solutions—a critical factor for drug delivery systems.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde involves a multi-step process that includes nucleophilic substitution, oxidation, and alkylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications. The use of fluorinated substituents, such as the difluoromethyl group, has been shown to enhance the metabolic stability of molecules, reducing the likelihood of premature degradation in biological systems.

In terms of chemical reactivity, this compound exhibits interesting behavior under various reaction conditions. For instance, the carboxaldehyde group can participate in condensation reactions, forming imines or enamine derivatives—a property that has been exploited in peptide synthesis and organic catalysis. Furthermore, the nitro group can act as an electron-withdrawing substituent, influencing the electronic properties of the molecule and enabling it to participate in redox reactions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the difluoromethyl group significantly alters the molecule's dipole moment, enhancing its ability to interact with other molecules in solution. Such insights are invaluable for designing new materials with tailored electronic properties.

Another area where this compound has shown potential is in agrochemicals. The combination of a hydroxyl group and a nitro group makes it an effective precursor for herbicides and fungicides. Field trials have demonstrated that derivatives of this compound can inhibit the growth of harmful pathogens without adversely affecting crop health—a critical factor for sustainable agriculture.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-carboxaldehyde (CAS No. 1805068-14-7) is a multifaceted compound with significant potential across diverse industries. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations. As research continues to uncover its full range of applications, this compound is poised to make a substantial impact on both scientific and industrial landscapes.